Cas no 4115-64-4 (Phosphinic acid,(3-oxopropyl)phenyl-, ethyl ester (9CI))

• Product Name: Phosphinic acid,(3-oxopropyl)phenyl-, ethyl ester (9CI)
• CAS No: 4115-64-4
• MF: C₁₁H₁₅O₃P
• MW: 226.208764314651
• CID: 331263
• PubChem ID: 151185
• Update Time: 2025-04-19

Phosphinic acid,(3-oxopropyl)phenyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,(3-oxopropyl)phenyl-, ethyl ester (9CI)
• (2-formylethyl)phenylphosphinic acid ethyl ester
• 3-[ethoxy(phenyl)phosphoryl]propanal
• Ethyl (2-formylethyl)phenylphosphinate
• Ethyl (3-oxopropyl)phenylphosphinate
• Phosphinic acid, (3-oxopropyl)phenyl-, ethyl ester
• phosphinic acid, P-(3-oxopropyl)-P-phenyl-, ethyl ester
• Ethylphenyl(2-formylethyl)phosphinate
• CHEMBL103375
• 2-EPP
• SCHEMBL1607320
• DTXSID60961466
• 4115-64-4
• BDBM50366978

• Inchi： 1S/C11H15O3P/c1-2-14-15(13,10-6-9-12)11-7-4-3-5-8-11/h3-5,7-9H,2,6,10H2,1H3
• InChI Key： NULHWQZPYWXJLF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(CCC=O)(=O)OCC

Computed Properties

• Exact Mass: 226.07595
• Monoisotopic Mass: 226.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37